2-Hydrazinyl-6-methoxy-3-methylquinoline chemical structure and properties
2-Hydrazinyl-6-methoxy-3-methylquinoline chemical structure and properties
[1]
Executive Summary
2-Hydrazinyl-6-methoxy-3-methylquinoline (CAS: 1017360-52-9 for free base; 1172797-89-5 for HCl) is a specialized heterocyclic building block belonging to the amino-quinoline family. It serves as a critical pharmacophore scaffold in the synthesis of fused heterocyclic systems, particularly pyrazolo[3,4-b]quinolines and [1,2,4]triazolo[4,3-a]quinolines .
This guide details the physiochemical properties, validated synthetic protocols, and downstream applications of this compound. It is designed for medicinal chemists optimizing structure-activity relationships (SAR) for antimicrobial and anticancer drug candidates.
Chemical Identity & Physiochemical Properties[2][3][4]
The compound features a quinoline core substituted with an electron-donating methoxy group at the C6 position, a methyl group at C3, and a reactive nucleophilic hydrazine moiety at C2. This specific substitution pattern modulates the lipophilicity and electronic density of the ring, influencing the binding affinity of its derivatives in biological targets.
Table 1: Physiochemical Specifications[3]
| Property | Specification |
| IUPAC Name | (6-methoxy-3-methylquinolin-2-yl)hydrazine |
| Molecular Formula | C₁₁H₁₃N₃O |
| Molecular Weight | 203.24 g/mol |
| CAS Number (HCl) | 1172797-89-5 |
| Appearance | Pale yellow to off-white solid |
| Solubility | Soluble in DMSO, DMF; sparingly soluble in Ethanol |
| pKa (Predicted) | ~5.8 (Hydrazine N-H), ~4.2 (Quinoline N) |
| LogP (Predicted) | 1.8 – 2.2 |
| H-Bond Donors | 2 |
| H-Bond Acceptors | 4 |
Synthetic Pathway[6]
The industrial and laboratory standard for synthesizing 2-Hydrazinyl-6-methoxy-3-methylquinoline utilizes a Nucleophilic Aromatic Substitution (SₙAr) mechanism. The starting material, 2-chloro-6-methoxy-3-methylquinoline, possesses a chlorine atom activated by the electron-deficient nature of the pyridine ring nitrogen, making it susceptible to attack by hydrazine.
Figure 1: Synthesis Workflow
Experimental Protocol 1: Synthesis from 2-Chloro-6-methoxy-3-methylquinoline
Objective: To isolate high-purity 2-hydrazinyl-6-methoxy-3-methylquinoline.
Reagents:
-
2-Chloro-6-methoxy-3-methylquinoline (1.0 eq)
-
Hydrazine hydrate (98%, 5.0 – 10.0 eq)
-
Ethanol (Absolute)
Methodology:
-
Dissolution: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2-chloro-6-methoxy-3-methylquinoline (10 mmol) in absolute ethanol (30 mL).
-
Addition: Add hydrazine hydrate (50-100 mmol) dropwise to the solution at room temperature. Note: Excess hydrazine is used to prevent the formation of the dimer (bis-quinolyl hydrazine).
-
Reflux: Heat the reaction mixture to reflux (approx. 78-80°C) for 4–6 hours. Monitor progress via TLC (System: Ethyl Acetate/Hexane 1:1). The starting material spot (higher R_f) should disappear.
-
Precipitation: Allow the mixture to cool to room temperature. The product typically precipitates as a solid upon cooling.
-
Filtration: Filter the precipitate under vacuum.
-
Purification: Wash the solid cake copiously with cold water to remove hydrazine hydrochloride salts, followed by a small amount of cold ethanol.
-
Drying: Dry the product in a vacuum oven at 45°C for 12 hours.
Validation Criteria:
-
Yield: Expected >85%.
-
Purity: >95% by HPLC.
Reactivity & Downstream Applications
The hydrazine moiety at position C2 is a versatile "chemical handle," allowing for two primary modes of derivatization: Cyclization and Schiff Base Formation .
Cyclization to Pyrazolo[3,4-b]quinolines
This is the most significant application. The 2-hydrazinyl derivative reacts with cyclizing agents (e.g., formic acid, acetic anhydride) or undergoes Vilsmeier-Haack conditions to form tricyclic systems known for DNA intercalation and anticancer activity.
Hydrazone Formation (Schiff Bases)
Condensation with aromatic aldehydes yields hydrazones. These derivatives often exhibit enhanced lipophilicity and specific binding to bacterial enzymes (e.g., DNA gyrase).
Figure 2: Derivatization Pathways
[3][4][5][6][7][8]
Structural Characterization (Spectroscopy)[3][4][8]
To validate the structure of the synthesized compound, the following spectral signals are diagnostic.
Proton NMR (¹H-NMR, DMSO-d₆, 400 MHz)
-
δ 8.50 – 9.00 ppm (bs, 1H): Hydrazine NH (exchangeable with D₂O).
-
δ 7.20 – 7.90 ppm (m, 4H): Aromatic protons of the quinoline ring. The C5 and C7 protons will show splitting characteristic of meta and ortho coupling.
-
δ 4.50 – 5.00 ppm (bs, 2H): Hydrazine –NH₂ (broad singlet, often variable).[1]
-
δ 3.85 – 3.95 ppm (s, 3H): Methoxy group (–OCH₃ ) at C6.
-
δ 2.30 – 2.45 ppm (s, 3H): Methyl group (–CH₃ ) at C3.[1]
Infrared Spectroscopy (FT-IR, KBr)
-
3300 – 3450 cm⁻¹: N–H stretching (primary and secondary amines).
-
1600 – 1620 cm⁻¹: C=N stretching (quinoline ring).[2]
-
1240 – 1260 cm⁻¹: C–O–C asymmetric stretching (aryl alkyl ether).
Biological Relevance
The 6-methoxy-3-methylquinoline scaffold is bio-isosteric with several antimalarial and antibacterial agents.
-
Anticancer Activity: Derivatives cyclized to pyrazolo[3,4-b]quinolines have shown cytotoxicity against neuroblastoma (SH-SY5Y) and breast cancer (MCF-7) cell lines.[3][4] The planar tricyclic structure facilitates DNA intercalation.
-
Antibacterial Activity: Hydrazone derivatives derived from this core have demonstrated MIC values in the range of 0.97–62.5 µg/mL against S. aureus and E. coli, comparable to standard antibiotics like Tetracycline in preliminary screenings.
-
Mechanism: The hydrazine/hydrazone moiety is capable of chelating metal ions (e.g., Iron, Copper) essential for bacterial metabolism, while the quinoline ring disrupts DNA replication enzymes (Gyrase/Topoisomerase).
Safety & Handling
-
Hazard Classification: Irritant (Skin/Eye), potential Mutagen (due to hydrazine moiety).
-
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Isolate from moisture to prevent hydrolysis or oxidation of the hydrazine group.
-
PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
References
-
National Institutes of Health (NIH). (2012). 2-Chloro-3-[(E)-(hydrazin-1-ylidene)methyl]-6-methoxyquinoline: Crystal structure and synthesis insights. Retrieved February 12, 2026, from [Link]
-
MDPI. (2016). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Molecules. Retrieved February 12, 2026, from [Link]
-
Journal of Advances in Microbiology. (2021). Design, Synthesis, Reactions and Antibacterial Properties of 2-hydrazinyl-3-methyl-6-nitroquinoxaline Derivatives. Retrieved February 12, 2026, from [Link]
-
PubChem. (2026). Compound Summary: (6-Methoxy-3-methyl-8-nitroquinolin-2-yl)hydrazine.[5] Retrieved February 12, 2026, from [Link]
Sources
- 1. catalog.journals4promo.com [catalog.journals4promo.com]
- 2. Design, synthesis of new novel quinoxalin-2(1<i>H</i>)-one derivatives incorporating hydrazone, hydrazine, and pyrazole moieties as antimicrobial potential with <i>in-silico</i> ADME and molecular docking simulation - Arabian Journal of Chemistry [arabjchem.org]
- 3. mdpi.com [mdpi.com]
- 4. research-management.mq.edu.au [research-management.mq.edu.au]
- 5. (6-Methoxy-3-methyl-8-nitroquinolin-2-yl)hydrazine | C11H12N4O3 | CID 63232566 - PubChem [pubchem.ncbi.nlm.nih.gov]
